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Compound of Interest

Compound Name: 5-Bromopyridine-3-sulfonic acid

Cat. No.: B1281078

An In-depth Technical Guide to the Safe Handling of 5-Bromopyridine-3-sulfonic acid
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for
5-Bromopyridine-3-sulfonic acid (CAS No: 62009-34-1). The information is intended to equip
laboratory and research personnel with the necessary knowledge to handle this chemical
safely.

Chemical Identification and Properties

5-Bromopyridine-3-sulfonic acid is a pyridine derivative used as a building block in chemical
synthesis.[1][2] Understanding its physical and chemical properties is fundamental to its safe
handling and storage.

Table 1: Physical and Chemical Properties of 5-Bromopyridine-3-sulfonic acid
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Property Value Source(s)
CAS Number 62009-34-1 [11[3]
Molecular Formula CsH4BrNOsS [1][3]
Molecular Weight 238.06 g/mol [11[3]
Physical State Solid N/A
Melting Point >300°C [3]

Density 2.0+ 0.1 g/cm3 [3]

Purity >96% [11[4]

Store at room temperature in a
Storage dry, well-ventilated place.[2][5]

Keep container tightly closed.

Hazard Identification and Classification

5-Bromopyridine-3-sulfonic acid is classified as hazardous. The GHS (Globally Harmonized
System of Classification and Labelling of Chemicals) classifications are summarized below.

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement Source(s)
Skin 5 H315: Causes skin ]
Corrosion/Irritation irritation.
Serious Eye H319: Causes serious

i 2A N [6]
Damage/Eye Irritation eye irritation.

Specific target organ

o i 3 (Respiratory H335: May cause
toxicity — Single ) o [6]
system) respiratory irritation.
exposure
Signal Word Warning [6]
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Safe Handling and Experimental Workflow

Proper handling procedures are crucial to minimize risk. This involves working in a designated,
well-ventilated area, preferably a fume hood, and adhering to standard laboratory safety
protocols.

General Handling Precautions

e Handle only by, or under the close supervision of, properly qualified individuals.[3]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[6]

Wash hands and any exposed skin thoroughly after handling.[6]

Do not eat, drink, or smoke when using this product.

Ensure the work area is equipped with an eyewash station and a safety shower.[7]

Storage

» Store in a cool, dry, and well-ventilated area away from incompatible substances.[6]
o Keep containers tightly closed when not in use.[6]

o Store locked up.[6]

Chemical In-compatibility

o While specific incompatibility data for 5-Bromopyridine-3-sulfonic acid is limited, related
compounds are incompatible with strong oxidizing agents, strong acids, and strong bases.[7]
[8] Avoid these materials.

Experimental Workflow Diagram

The following diagram outlines a logical workflow for safely handling 5-Bromopyridine-3-
sulfonic acid in a research setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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sulfonic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1281078#safety-and-handling-precautions-for-5-
bromopyridine-3-sulfonic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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